Cas no 2287289-22-7 (({3-[2-(Difluoromethyl)phenyl]bicyclo[1.1.1]pentan-1-yl}methyl)(methyl)amine)

• Product Name: ({3-[2-(Difluoromethyl)phenyl]bicyclo[1.1.1]pentan-1-yl}methyl)(methyl)amine
• CAS No: 2287289-22-7
• MF: C₁₄H₁₇F₂N
• MW: 237.288290739059
• CID: 6310619
• PubChem ID: 137945782
• Update Time: 2025-07-16

({3-[2-(Difluoromethyl)phenyl]bicyclo[1.1.1]pentan-1-yl}methyl)(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 1-[3-[2-(Difluoromethyl)phenyl]-1-bicyclo[1.1.1]pentanyl]-N-methylmethanamine
• ({3-[2-(difluoromethyl)phenyl]bicyclo[1.1.1]pentan-1-yl}methyl)(methyl)amine
• EN300-6760668
• 2287289-22-7
• ({3-[2-(Difluoromethyl)phenyl]bicyclo[1.1.1]pentan-1-yl}methyl)(methyl)amine

• Inchi： 1S/C14H17F2N/c1-17-9-13-6-14(7-13,8-13)11-5-3-2-4-10(11)12(15)16/h2-5,12,17H,6-9H2,1H3
• InChI Key： DLDJZEJANMVNCX-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C12CC(CNC)(C1)C2)F

Computed Properties

• Exact Mass: 237.13290587g/mol
• Monoisotopic Mass: 237.13290587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12Ų

Additional information on ({3-[2-(Difluoromethyl)phenyl]bicyclo[1.1.1]pentan-1-yl}methyl)(methyl)amine

Introduction to ({3-[2-(Difluoromethyl)phenyl]bicyclo[1.1.1]pentan-1-yl}methyl)(methyl)amine and Its Significance in Modern Chemical Research

Chemical compounds play a pivotal role in the advancement of pharmaceuticals, agrochemicals, and materials science. Among these, the compound with the CAS number 2287289-22-7 and the molecular formula ({3-[2-(Difluoromethyl)phenyl]bicyclo[1.1.1]pentan-1-yl}methyl)(methyl)amine has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its complex bicyclic structure and specific substituents, presents a fascinating subject for researchers exploring novel synthetic pathways and biological activities.

The structural motif of this compound includes a bicyclo[1.1.1]pentane core, which is a three-membered bicyclic hydrocarbon with a high degree of strain and reactivity. This strained framework often serves as a scaffold for designing molecules with enhanced binding affinity and selectivity. The presence of the 2-(Difluoromethyl)phenyl group adds another layer of complexity, as fluorinated aromatic compounds are known for their metabolic stability and improved pharmacokinetic properties.

In recent years, there has been a surge in research focused on the development of new fluorinated compounds due to their versatile applications in drug design. The difluoromethyl group, in particular, has been extensively studied for its ability to modulate the electronic properties of molecules, thereby influencing their biological activity. This compound exemplifies the innovative use of fluorine chemistry in creating structurally diverse and functionally potent molecules.

The synthesis of ({3-[2-(Difluoromethyl)phenyl]bicyclo[1.1.1]pentan-1-yl}methyl)(methyl)amine involves intricate organic transformations that highlight the skill and precision required in modern synthetic chemistry. The construction of the bicyclo[1.1.1]pentane ring system is particularly challenging due to the inherent strain within this framework. However, advances in catalytic methods and computational chemistry have made it possible to achieve such complex structures with high yields and selectivity.

One of the most intriguing aspects of this compound is its potential biological activity. The combination of the strained bicyclic core and the electron-withdrawing Difluoromethyl group suggests that it may exhibit properties similar to those of known bioactive molecules. Preliminary studies have hinted at its potential as an intermediate in the synthesis of novel therapeutic agents targeting various diseases, including cancer and infectious disorders.

The pharmaceutical industry is increasingly leveraging computational methods to predict the biological activity of new compounds before they are synthesized in the lab. This approach not only saves time and resources but also allows researchers to focus on the most promising candidates based on their predicted properties. ({3-[2-(Difluoromethyl)phenyl]bicyclo[1.1.1]pentan-1-yl}methyl)(methyl)amine has emerged as a compound of interest in these high-throughput screening campaigns due to its unique structural features.

In addition to its pharmaceutical applications, this compound has also shown promise in materials science. The rigid structure of the bicyclo[1.1.1]pentane core can be exploited to design polymers with enhanced mechanical strength and thermal stability. Furthermore, the presence of fluorine atoms can improve the material's resistance to degradation under various environmental conditions.

The role of computational chemistry in understanding the properties of such complex molecules cannot be overstated. Advanced modeling techniques allow researchers to predict how these compounds will behave in different environments, including biological systems. This information is crucial for designing experiments that can validate or refute hypotheses about their potential applications.

The synthesis and characterization of ({3-[2-(Difluoromethyl)phenyl]bicyclo[1.1.1]pentan-1-yl}methyl)(methyl)amine have also contributed to our understanding of reaction mechanisms involving strained cyclic systems. These insights are valuable not only for designing new synthetic routes but also for improving existing ones. The ability to control reactivity at multiple levels within a single molecule is a testament to the progress made in synthetic organic chemistry over recent decades.

As research continues to uncover new applications for this compound, it is likely that its importance will only grow in future years. The intersection of organic chemistry, medicinal chemistry, and materials science provides a rich ground for innovation, and compounds like ({3-[2-(Difluoromethyl)phenyl]bicyclo[1.1.1]pentan-1-yl}methyl)(methyl)amine represent just a small fraction of what is possible through interdisciplinary collaboration.